![molecular formula C20H30N2O5S B4117546 ethyl 1-(3-{4-[(propylamino)sulfonyl]phenyl}propanoyl)-4-piperidinecarboxylate](/img/structure/B4117546.png)
ethyl 1-(3-{4-[(propylamino)sulfonyl]phenyl}propanoyl)-4-piperidinecarboxylate
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step chemical processes starting from basic piperidine derivatives. For instance, the synthesis of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives showcases a similar process where starting from ethyl piperidine-4-carboxylate, through several reactions including sulfonylation and hydrazide formation, a variety of compounds with potential biological activities are synthesized (Khalid, Rehman, & Abbasi, 2014).
Molecular Structure Analysis
The molecular structure of compounds related to "ethyl 1-(3-{4-[(propylamino)sulfonyl]phenyl}propanoyl)-4-piperidinecarboxylate" has been explored using various spectroscopic techniques. For instance, the crystal structure of (2S,6R) Ethyl 1,2,6-triphenyl-4-(phenylamino)-1,2,5,6-tetrahydropyridine-3-carboxylate was determined, highlighting the importance of X-ray diffraction studies in understanding the conformational aspects of such molecules (Sambyal, Bamezai, Razdan, & Gupta, 2011).
Chemical Reactions and Properties
The chemical reactivity of these compounds often involves interactions with biological targets. For example, sulfonamide derivatives have been synthesized and evaluated for their antimicrobial activities, demonstrating the broad utility of these compounds beyond their structural complexity (Khalid et al., 2016).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure play a crucial role in the application and study of these compounds. Although specific data on "this compound" are not detailed, related research emphasizes the significance of characterizing these attributes for compound handling and formulation (Rajnikant et al., 2010).
Chemical Properties Analysis
Chemical properties, including reactivity with different reagents, stability under various conditions, and potential for derivatization, are essential for understanding the compound's versatility. Studies on similar molecules highlight the importance of exploring these aspects to harness their full potential in various applications, including as intermediates in the synthesis of more complex molecules or as active pharmaceutical ingredients (Vinaya et al., 2009).
properties
IUPAC Name |
ethyl 1-[3-[4-(propylsulfamoyl)phenyl]propanoyl]piperidine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O5S/c1-3-13-21-28(25,26)18-8-5-16(6-9-18)7-10-19(23)22-14-11-17(12-15-22)20(24)27-4-2/h5-6,8-9,17,21H,3-4,7,10-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSQIGVOSZIRKGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCC(CC2)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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